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Compound of Interest

Compound Name: Pentyl 4-nitrobenzoate

CAS No.: 14309-42-3

Cat. No.: B3047659

Get Quote

Before initiating any disposal protocol, it is critical to understand the physical and chemical

properties of the waste material. Pentyl 4-nitrobenzoate is a non-halogenated organic

compound. In the context of the US Environmental Protection Agency (EPA) Resource

Conservation and Recovery Act (RCRA), chemical waste generators must determine whether a

discarded chemical is classified as hazardous waste under 40 CFR 261.3[3].

Table 1: Key Physicochemical and Hazard Data for Pentyl 4-Nitrobenzoate
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Property / Parameter Value / Description
Operational Implication for
Disposal

CAS Number 14309-42-3[1]
Essential for accurate waste

manifesting and EHS tracking.

Molecular Formula C12H15NO4[1]

Classifies the material strictly

as a Non-Halogenated organic

waste.

Molecular Weight 237.25 g/mol [1]

Influences mass-balance

calculations for bulk waste

disposal.

Physical State Liquid / Oil[4]

Requires spill-proof, leak-

resistant liquid containment

vessels.

Boiling Point 355.2 °C at 760 mmHg[1]

Low volatility at room

temperature reduces inhalation

risk during transfer.

Primary Hazard Harmful if swallowed[3]

Necessitates standard PPE

(gloves, lab coat, safety

glasses) during handling.

Recommended Destruction
High-Temperature

Incineration[5][6]

Must be transferred to an

approved waste disposal plant;

cannot be sink-disposed.

Causality-Driven Disposal Methodology
The following step-by-step protocol outlines the exact procedures for managing Pentyl 4-
nitrobenzoate waste. We do not just follow rules; we design self-validating systems based on

chemical principles.

Step 1: Waste Segregation
Procedure: Isolate Pentyl 4-nitrobenzoate into a designated "Non-Halogenated Organic

Waste" stream.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemnet.com/Global/Products/pentyl4nitrobenzoate/Suppliers-0-0.html
https://www.chemnet.com/Global/Products/pentyl4nitrobenzoate/Suppliers-0-0.html
https://www.chemnet.com/Global/Products/pentyl4nitrobenzoate/Suppliers-0-0.html
https://pubs.rsc.org/en/content/getauthorversionpdf/C4RA04618H
https://www.chemnet.com/Global/Products/pentyl4nitrobenzoate/Suppliers-0-0.html
https://aksci.com/sds/Q185_SDS.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=300051QF.TXT
https://19january2021snapshot.epa.gov/sites/static/files/2015-05/documents/714987_1.pdf
https://www.benchchem.com/product/b3047659/docs?utm_src=pdf-body#physicochemical-profile-and-waste-characterization
https://www.benchchem.com/product/b3047659/docs?utm_src=pdf-body#physicochemical-profile-and-waste-characterization
https://www.benchchem.com/product/b3047659/docs?utm_src=pdf-body#physicochemical-profile-and-waste-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047659?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Science (Causality): You must strictly avoid mixing this ester with strong acids, strong

bases, or strong reducing agents. Why? Introducing a strong base (e.g., NaOH) to the waste

container will initiate base-catalyzed ester hydrolysis (saponification), yielding 1-pentanol

and the 4-nitrobenzoate salt. This unintended secondary reaction can generate mild heat

and alter the vapor pressure within a sealed waste container, potentially leading to a rupture.

Furthermore, keeping it out of the halogenated waste stream prevents the formation of highly

toxic dioxins during the downstream incineration process and significantly reduces disposal

costs.

Step 2: Primary Containment
Procedure: Transfer the waste into a chemically compatible, UN-approved container, such as

High-Density Polyethylene (HDPE) or amber borosilicate glass. Ensure the container is

equipped with a secure, vented cap if there is any risk of residual solvent outgassing.

The Science (Causality): Nitroaromatic compounds can slowly degrade certain low-density

plastics over time. HDPE and glass provide an impermeable barrier that prevents

leaching[7]. A secondary containment tray should be used during the transfer to capture any

micro-spills, maintaining a pristine laboratory environment.

Step 3: Labeling and Regulatory Compliance
Procedure: Affix a standardized Hazardous Waste label immediately upon the first drop of

waste entering the container. The label must explicitly state "Non-Halogenated Organic

Waste," list "Pentyl 4-nitrobenzoate" as a constituent, and display the primary hazard

(Harmful/Irritant).

The Science (Causality): Under EPA guidelines (40 CFR 261.3), ambiguous waste is treated

as "unknown hazardous waste," which triggers a costly and time-consuming analytical

characterization process before it can be legally transported[3]. Accurate labeling is a self-

validating step that ensures downstream handlers know exactly how to process the material.

Step 4: Final Destruction via Incineration
Procedure: Coordinate with your institution's Environmental Health and Safety (EHS)

department to manifest the waste for pickup. The ultimate destination for this chemical is a

licensed commercial facility for high-temperature incineration[2][6].

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.epa.gov/sites/default/files/2016-04/documents/45fr78524.pdf
https://www.benchchem.com/product/b3047659/docs?utm_src=pdf-body#physicochemical-profile-and-waste-characterization
https://aksci.com/sds/Q185_SDS.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://19january2021snapshot.epa.gov/sites/static/files/2015-05/documents/714987_1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047659?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Science (Causality): Incineration is the only acceptable disposal procedure for complex

organic and nitroaromatic pesticides and laboratory chemicals[5]. At temperatures exceeding

1,000°C, the carbon skeleton and the nitro group are completely oxidized to carbon dioxide,

water, and nitrogen oxides (NOx). The incineration facility utilizes specialized scrubbers to

capture the NOx, ensuring zero harmful environmental discharge[5][6].

Waste Management Workflow Visualization
To standardize this process across your drug development or research teams, the following

logical workflow should be integrated into your laboratory's Standard Operating Procedures

(SOPs).
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Workflow for the safe segregation, containment, and disposal of Pentyl 4-nitrobenzoate
waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pentyl 4-nitrobenzoate 14309-42-3, Information for pentyl 4-nitrobenzoate 14309-42-3,
Suppliers of pentyl 4-nitrobenzoate 14309-42-3 [chemnet.com]

2. WERCS Studio - Application Error [assets.thermofisher.com]

3. aksci.com [aksci.com]

4. pubs.rsc.org [pubs.rsc.org]

5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

6. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]

7. epa.gov [epa.gov]

To cite this document: BenchChem. [Physicochemical Profile and Waste Characterization].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3047659/docs#physicochemical-profile-and-waste-
characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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